Cas no 2640970-55-2 (4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide)

• Product Name: 4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide
• CAS No: 2640970-55-2
• MF: C₁₆H₁₆N₄O₄
• MW: 328.322643280029
• CID: 5316990
• PubChem ID: 155800816
• Update Time: 2025-06-29

4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2640970-55-2
• F6709-5272
• AKOS040717871
• 4-{[1-(2-methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide
• 4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

• Inchi： 1S/C16H16N4O4/c1-23-15-12(3-2-5-19-15)16(22)20-8-11(9-20)24-10-4-6-18-13(7-10)14(17)21/h2-7,11H,8-9H2,1H3,(H2,17,21)
• InChI Key： GJMURMCBHHNKIA-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C(N)=O)C=1)C1CN(C(C2=CC=CN=C2OC)=O)C1

Computed Properties

• Exact Mass: 328.11715500g/mol
• Monoisotopic Mass: 328.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 108Ų

Additional information on 4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

Introduction to 4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide and Its Significance in Modern Chemical Biology

4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide, a compound with the CAS number 2640970-55-2, represents a significant advancement in the field of chemical biology. This compound has garnered considerable attention due to its unique structural features and its potential applications in drug discovery and therapeutic development. The intricate molecular architecture of 4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide positions it as a promising candidate for further exploration in various biomedical contexts.

The compound's structure incorporates multiple functional groups that contribute to its biological activity. Specifically, the presence of a pyridine ring substituted with a methoxy group, an azetidine ring linked through a carbonyl group, and an oxy group connecting it to another pyridine ring with a carboxamide moiety, creates a complex and versatile scaffold. This complexity is not merely academic but holds practical implications for its interaction with biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways with high specificity. The 4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide molecule, with its multifaceted functional groups, is well-suited for such endeavors. Its design allows for interactions with various enzymes and receptors, making it a valuable tool in the search for novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of drugs targeting neurological disorders. The pyridine and azetidine moieties are known to have favorable pharmacokinetic properties, which can enhance drug delivery and efficacy. Furthermore, the compound's ability to interact with multiple targets suggests that it could be developed into a polypharmacological agent, capable of addressing multiple symptoms or underlying mechanisms of complex diseases.

The field of medicinal chemistry has seen significant advancements in the design of heterocyclic compounds, and 4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide exemplifies these innovations. The incorporation of functional groups that can modulate enzyme activity or receptor binding has led to the discovery of numerous lead compounds. This compound's structure is particularly noteworthy because it combines elements known to enhance binding affinity and selectivity.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in drug design. Computational methods, such as molecular dynamics simulations and docking studies, have become indispensable tools in predicting how small molecules will interact with biological targets. The 4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide molecule has been subjected to such analyses, providing valuable insights into its potential biological activity.

The compound's mechanism of action is another area of intense interest. Initial studies suggest that it may interfere with signaling pathways involved in inflammation and cell proliferation. These pathways are often dysregulated in diseases such as cancer and autoimmune disorders. By modulating these pathways, 4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide could potentially offer therapeutic benefits.

In addition to its potential therapeutic applications, this compound also serves as a valuable tool for research purposes. Its well-defined structure allows scientists to study the effects of specific functional groups on biological activity. Such studies can provide insights into the principles governing drug design and lead to the development of more effective drugs in the future.

The synthesis of 4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules efficiently. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. These synthetic strategies not only produce the desired compound but also contribute to the broader toolkit available for medicinal chemists.

The importance of this compound cannot be overstated. It represents a convergence of cutting-edge chemical biology research and innovative drug design principles. As our understanding of biological systems continues to grow, compounds like 4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide will play an increasingly critical role in addressing some of the most challenging diseases faced by humanity.

In conclusion, 4-{[1-(2-Methoxypyridine-3-carbonyl)azetidin-3-yloxy}]pyridine icoxarnide (CAS no: 2640970 55 25 is a remarkable example o how structural complexity can be leveraged t develop novel therapeutics ome othe key aspects o this work include th understanding o how different functional groups interact within biological systems;th potential f polypharmacological agents;and th importance f computational methods inding all these together makes f this molecule both excitingly promising nd essentially important f future research endeavors.